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Abstract
This technical guide provides a comprehensive overview of (Z,E)-9,11-tetradecadienyl
acetate, a significant insect sex pheromone. The document details its chemical and physical

properties, including its CAS number and molecular structure. It presents in-depth experimental

protocols for its chemical synthesis, innovative bioproduction in yeast, and analytical

characterization. Furthermore, this guide elucidates the biosynthetic pathway of the pheromone

in Spodoptera littoralis and the corresponding olfactory signaling cascade in male moths. The

content is tailored for researchers, scientists, and professionals in drug development,

agriculture, and chemical ecology, offering tabulated data and visual diagrams to facilitate

understanding and application.

Chemical Identity and Properties
(Z,E)-9,11-tetradecadienyl acetate is the major component of the sex pheromone for several

economically important moth species, including the Egyptian cotton leafworm (Spodoptera

littoralis) and the tobacco cutworm (Spodoptera litura).[1][2][3] Its specific isomeric structure is

crucial for its biological activity as a powerful attractant for males of these species.
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Structure and Identifiers
The molecule consists of a 14-carbon chain with two double bonds at positions 9 and 11, and

an acetate ester at one end. The geometry of the double bonds is critical, with a cis (Z)

configuration at the 9th carbon and a trans (E) configuration at the 11th carbon.

Identifier Value

IUPAC Name (9Z,11E)-tetradeca-9,11-dien-1-yl acetate

CAS Number 50767-79-8[3][4][5][6][7]

Synonyms
Prodlure, Litlure A, Ferodin SL, (Z,E)-9,11-

TDDA[5][6][7]

Molecular Formula C₁₆H₂₈O₂[4][8][9]

Molecular Weight 252.39 g/mol [4][6][7][8]

InChI

InChI=1S/C16H28O2/c1-3-4-5-6-7-8-9-10-11-

12-13-14-15-18-16(2)17/h4-7H,3,8-15H2,1-

2H3/b5-4-,7-6-[8]

InChIKey RFEQLTBBKNKGGJ-RZSVFLSASA-N[8]

SMILES CC/C=C/C=C\CCCCCCCCOC(=O)C

Physicochemical Properties
Property Value Source

Appearance Colorless to light yellow liquid [5][7]

Boiling Point
378.0 °C at 760 mmHg

(Predicted)
[3][7]

Density 0.890 g/cm³ (Predicted) [3][7]

Flash Point 107.1 °C (Predicted) [3][7]

Spectroscopic Data
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Spectroscopic analysis is essential for the structural confirmation and purity assessment of

(Z,E)-9,11-tetradecadienyl acetate.

Spectroscopic Data Value

GC-MS
Mass spectrum available in public databases.

[10][11]

¹H NMR
Spectrum available in public databases

(Solvent: CDCl₃).[12]

Kovats Retention Index (non-polar column) 1810 - 1841[11][13]

Biological Significance and Mechanism of Action
Biosynthesis in Spodoptera littoralis
The biosynthesis of (Z,E)-9,11-tetradecadienyl acetate in female S. littoralis moths is a multi-

step enzymatic process that begins with common fatty acids. The pathway is tightly regulated

and is activated by a pheromone biosynthesis-activating neuropeptide (PBAN).[5] The key

steps are:

Desaturation: Palmitic acid is converted via tetradecanoic acid.

Chain Modification: A specific (E)-11 desaturase followed by a (Z)-9 desaturase acts on the

fatty acid precursor to create the (Z,E)-9,11-tetradecadienoate.[5]

Reduction: The carboxyl group of the dienoate is reduced to a primary alcohol.

Acetylation: The resulting alcohol is esterified to form the final acetate pheromone.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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